Cas no 1803448-02-3 (4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1803448-02-3
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4910120
• Update Time: 2025-10-28

4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-4-5(13)3(1-12)2-14-6(4)15-7(9,10)11/h2H,(H2,13,14)
• InChI Key： KEHZXODDBKJWNX-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C#N)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine

Introduction to 4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1803448-02-3)

4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique structural features, including an amino group, a bromo substituent, a cyano group, and a trifluoromethoxy moiety, this compound serves as a valuable intermediate in the synthesis of various biologically active molecules. The chemical formula and molecular weight of this compound provide a foundation for understanding its reactivity and potential applications.

The CAS No. 1803448-02-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and procurement. The presence of multiple functional groups makes 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine a fascinating subject for medicinal chemists seeking to develop novel therapeutic agents. Specifically, the combination of electron-withdrawing and electron-donating groups enhances its utility in constructing complex molecular architectures.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives in drug discovery. 4-Amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine exemplifies how structural modifications can influence pharmacological properties. For instance, the introduction of a bromo group at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl scaffolds found in many drugs.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity. In drug design, trifluoromethoxy-substituted compounds often exhibit enhanced bioavailability and improved interactions with biological targets. This characteristic makes 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine an attractive building block for developing next-generation pharmaceuticals.

In the realm of agrochemicals, pyridine derivatives play a crucial role in designing herbicides, insecticides, and fungicides. The structural diversity of 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine allows researchers to fine-tune its properties for specific agricultural applications. For example, modifications at the 5-position cyano group can influence the compound's mode of action against pests or weeds while maintaining environmental safety.

Current research trends indicate that 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine is being explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with ATP pockets in enzymes. By leveraging the reactivity of this compound, scientists can design molecules that selectively inhibit aberrant signaling pathways involved in disease progression.

The synthesis of 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and purity. These innovations not only streamline production but also enhance scalability for industrial applications.

The amino group at the 4-position provides a handle for further derivatization, enabling the creation of amides, sulfonamides, or other bioactive entities. Such modifications are essential for optimizing pharmacokinetic profiles and target specificity. Researchers have demonstrated that incorporating this compound into libraries of diverse scaffolds can accelerate hit identification in high-throughput screening campaigns.

Computational chemistry has also played a pivotal role in understanding the behavior of 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine. Molecular modeling studies help predict binding interactions with proteins and enzymes, guiding rational drug design efforts. These simulations complement experimental approaches by providing insights into conformational dynamics and electronic properties.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include increased lipophilicity and resistance to metabolic degradation. In 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine, the trifluoromethoxy group contributes to these characteristics, making it an ideal candidate for designing drugs with prolonged half-lives or enhanced membrane permeability.

In conclusion, 4-amino-3-bromo-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1803448-02-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a cornerstone in synthetic chemistry research. As scientific understanding advances, this compound will continue to be integral to discovering novel therapeutics that address unmet medical needs.